Cas no 294849-27-7 (1-(4-fluoro-3-methylphenyl)-3-methylurea)

• Product Name: 1-(4-fluoro-3-methylphenyl)-3-methylurea
• CAS No: 294849-27-7
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• MDL: MFCD02169787
• CID: 4644015
• Update Time: 2025-05-22

1-(4-fluoro-3-methylphenyl)-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methylphenyl)-3-methylurea

• MDL： MFCD02169787
• Inchi： 1S/C9H11FN2O/c1-6-5-7(3-4-8(6)10)12-9(13)11-2/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： KMENBUGYAJBNKM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(C)=C1)C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-fluoro-3-methylphenyl)-3-methylurea

1-(4-Fluoro-3-Methylphenyl)-3-Methylurea: A Comprehensive Overview

1-(4-Fluoro-3-Methylphenyl)-3-Methylurea, identified by the CAS number 294849-27-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The molecule combines a urea functional group with a fluorinated aromatic ring, making it a versatile building block for various chemical syntheses.

The synthesis of 1-(4-Fluoro-3-Methylphenyl)-3-Methylurea typically involves multi-step processes, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and improving yields. Researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the process further.

In terms of chemical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. Its fluorescence properties under UV light have been studied extensively, revealing potential applications in sensing technologies and bioimaging.

The structure of 1-(4-Fluoro-3-Methylphenyl)-3-Methylurea is characterized by a central urea group (-N-C(=O)-N-) attached to a substituted phenyl ring. The fluorine atom at the para position and the methyl group at the meta position introduce electronic effects that influence the compound's reactivity and stability. These substituents also play a crucial role in determining its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Recent studies have highlighted the compound's ability to act as a ligand in metalloenzyme mimics, demonstrating its potential in catalytic applications. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, particularly in the development of heterocyclic compounds with bioactive properties.

The environmental impact of 1-(4-Fluoro-3-Methylphenyl)-3-Methylurea has also been a topic of research. Studies indicate that it undergoes biodegradation under specific conditions, suggesting that it could be an eco-friendly alternative to traditional chemicals in certain industrial processes.

In conclusion, 1-(4-Fluoro-3-Methylphenyl)-3-Methylurea (CAS No: 294849-27-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.